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Synthesis and Production

Trimethyl orthoformate is produced industrially via several methods, balancing technology maturity with

environmental and safety considerations.

Chloroform Route: This method involves the reaction of chloroform with sodium methoxide, an
example of the Williamson ether synthesis [1] [2].

Two-Step Process: Methanol first reacts with sodium metal or sodium hydroxide to produce sodium
methoxide. This is followed by reaction with chloroform to yield TMOF [2]. This is a mature technology

but generates significant waste (NaCl) [2].
One-Step Process: Chloroform, methanol, and sodium hydroxide react in a single step using a

phase-transfer catalyst (e.g., tributylbenzyl ammonium chloride) [2]. This is considered a cleaner
production technology [2].

Hydrogen Cyanide (HCN) Route: This industrial-scale method involves the methanolysis of highly
toxic hydrogen cyanide [1] [2]. It requires stringent safety measures due to the toxicity of HCN [2].

The workflow below summarizes the two main industrial synthesis pathways.
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Key Applications in Pharmaceutical R&D

TMOF's versatility makes it valuable for constructing complex molecules in drug development.

Methyl Ether Formation: TMOF reacts with aldehydes to form acetals, which can be deprotected
back to the aldehyde. This allows for temporary protection of aldehyde groups during multi-step

synthesis [1].
Introduction of Formyl Groups: TMOF acts as a formylating agent for nucleophilic substrates like

amines (RNH₂) to form formamides (R-NH-CHO) [1]. These formamides can undergo further
reactions to build heterocyclic ring systems [1].

Novel Role as a Methyl Radical Source: Recent (2020) advancements in photoredox catalysis use
TMOF as a source of methyl radicals for methylation. This method permits methylation of (hetero)aryl

chlorides and acyl chlorides under mild conditions with broad functional group compatibility [3].

The diagram below illustrates this novel photoredox nickel-catalyzed mechanism.
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Experimental Protocol: Nickel/Photoredox-Catalyzed Methylation

This procedure enables methylation of (hetero)aryl chlorides using TMOF as a methyl source [3].

Reaction Setup: In an inert atmosphere glovebox, add to a vial:
Nickel catalyst: NiCl₂•glyme (10 mol%)

Ligand: 4,4'-di-tert-butylbipyridine (dtbbpy, 15 mol%)
Photoredox catalyst: Ir[dF(CF3)ppy]₂(dtbbpy)PF₆ (1 mol%)

Base: K₃PO₄ (2.0 equivalents)
Substrate: Aryl chloride (0.1 mmol, 1.0 equivalent)
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Solvent Addition: Add trimethyl orthoformate (0.05 M concentration relative to substrate) as the sole

solvent [3].
Reaction Execution: Seal the vial, remove from glovebox, and stir under irradiation from 34 W blue
LEDs at room temperature. Monitor reaction progress by TLC or GC/MS.
Work-up: Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate)

and wash with water and brine. Purify the crude product by flash chromatography.

Market Overview and Commercial Landscape

The global Trimethyl Orthoformate market demonstrates robust growth, driven by pharmaceutical demand.

Market Aspect Details

Market Size (2025) Estimated $150 million to $350 million [4] [5]

Projected Market
Size (2033)

Estimated $260 million to $590 million [4] [5]

CAGR (2025-2033) ~6% to 6.5% [4] [5]

Key Purity Segments Below 95%, 95%-97%, 97%-99%, Above 99% (dominant segment) [4] [5] [6]

Key Application
Segments

Medical/Pharmaceuticals, Textile, Dye, Others [4] [5] [6]

Dominant Region Asia-Pacific (particularly China) [4] [5]

Leading Players Zibo Wanchang, Linshu Huasheng Chemical, Shandong Xinhua
Pharmaceutical, Sinobioway Biomedicine [4] [6]

Safety and Handling Considerations

Trimethyl orthoformate requires careful handling due to several hazards [1] [7].

Flammability: It is a highly flammable liquid with a low flash point. Keep away from heat and
ignition sources. Use non-sparking tools [7].

Health Effects: Causes serious eye irritation and skin irritation. May cause respiratory irritation [7].
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Reactivity: It is moisture-sensitive and decomposes in contact with water [2] [7].

Safe Handling: Always wear appropriate personal protective equipment (PPE) including eye
protection and gloves. Handle in a well-ventilated area, preferably in a fume hood [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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